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Compound of Interest

Compound Name: DSG Crosslinker

Cat. No.: B1670967 Get Quote

Disuccinimidyl glutarate (DSG) is a valuable tool for researchers, enabling the study of protein

interactions within their native environments. As a non-cleavable and membrane-permeable

crosslinker, DSG helps preserve cellular architecture for in-depth analysis.[1][2] However,

responsible use of this powerful reagent extends beyond the experimental phase and into its

proper disposal. Adherence to safety protocols is paramount to protect laboratory personnel

and the environment.

This guide provides essential safety and logistical information for the proper disposal of DSG
crosslinker, ensuring that your groundbreaking research is conducted with the utmost care

and responsibility.

Immediate Safety and Handling Precautions
Before handling DSG, it is crucial to be aware of the associated hazards and necessary safety

measures. DSG is considered a hazardous chemical and should be handled with care.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear protective glasses or safety goggles.[4]

Hand Protection: Wear nitrile rubber protective gloves. Inspect gloves before use and

dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[4][5]
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Body Protection: Wear appropriate protective clothing. The type of protective equipment

must be selected according to the concentration and amount of the dangerous substance at

the specific workplace.[5]

Respiratory Protection: Use in a well-ventilated area, such as a fume hood, and avoid the

formation of dust or aerosols.[4]

First-Aid Measures:

In case of eye contact: Immediately flush and rinse the inside and outside of the eyelid with

copious amounts of water, removing contact lenses if present. Contact a physician

immediately.[4]

In case of skin contact: Wash and scrub thoroughly with soap and water. Contact a

physician.[4]

If inhaled: Move the affected person to fresh air. If the person is not breathing, give artificial

respiration. Contact a physician immediately.[4]

If swallowed: Do not give anything by mouth if the person is unconscious. Wash the mouth

with water and have the affected person drink small amounts of water. Contact a physician

immediately.[4]

Quantitative Data for Handling and Storage
For optimal stability and performance, as well as safe handling, please refer to the following

quantitative data for DSG crosslinker.
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Parameter Value Source(s)

Storage Temperature
-20°C for long-term storage

(months to years)
[1][3]

0 - 4°C for short-term storage

(days to weeks)
[1]

Solubility in DMSO Approximately 20 mg/mL [3]

Solubility in DMF Approximately 10 mg/mL [3]

Solubility in Aqueous Buffers

Sparingly soluble. It is

recommended to first dissolve

in DMSO and then dilute with

the aqueous buffer.

[3]

pH for Crosslinking Reactions 7 to 9 [2][6]

Step-by-Step Disposal Procedure
The disposal of DSG crosslinker and any contaminated materials must comply with all

applicable national, regional, and local laws and regulations.[4] Do not allow the product to

enter drains, ground water, water courses, or sewage systems.[7]

Experimental Protocol for Quenching Unreacted DSG:

Before disposal, any unreacted DSG from experimental solutions should be quenched. This

can be achieved by adding a quenching buffer containing a primary amine.

Prepare Quenching Solution: Prepare a solution of Tris buffer with a concentration between

25 mM and 200 mM at pH 7.4.[6]

Add to Reaction Mixture: Add the Tris quenching solution to the experimental reaction

mixture containing DSG.

Incubate: Allow the mixture to react for 10-15 minutes at room temperature to ensure all

reactive NHS esters are quenched.[6]

Disposal of Unused DSG and Contaminated Waste:
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Unused DSG and any materials that have come into contact with it (e.g., pipette tips, tubes,

gloves) should be treated as hazardous chemical waste.

Segregate Waste: Collect all DSG-contaminated solid waste in a dedicated, clearly labeled,

and suitable, closed container for disposal.[4][5] Contaminated solid waste can be placed in

a plastic-lined cardboard box or a 5-gallon pail.[8]

Liquid Waste: For unused DSG solutions, offer the surplus and non-recyclable solution to a

licensed disposal company.[5] One recommended method is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[5]

Packaging: Ensure all waste containers are in good condition, without cracks or rust, and are

kept closed except when adding waste.[8] Attach a "Hazardous Waste" tag with the chemical

constituents and percentages clearly listed in English.[8]

Storage pending disposal: Store waste containers in secondary containment trays and

separate incompatible wastes.[8]

Arrange for Pickup: Contact your institution's environmental health and safety (EHS) office or

a licensed waste disposal contractor to arrange for the collection and disposal of the

hazardous waste.[9]

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of DSG crosslinker
and associated waste.
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Caption: Workflow for the safe disposal of DSG crosslinker.
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By following these procedures, researchers can ensure the safe and responsible disposal of

DSG crosslinker, contributing to a secure laboratory environment and environmental

protection. Always consult your institution's specific guidelines and the Safety Data Sheet

(SDS) for the most current and detailed information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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